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An In-depth Technical Guide to 3-Ethyl-1-pentene

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Ethyl-1-pentene is an acyclic alkene with the chemical formula C₇H₁₄. As a simple branched

olefin, it serves primarily as an organic building block in chemical synthesis and is utilized for

laboratory research purposes.[1] Its utility in more complex molecular frameworks makes a

thorough understanding of its properties and synthesis essential for chemists in various fields.

This document provides a comprehensive overview of its structural characteristics,

physicochemical properties, representative experimental protocols, and safety information.

Structural Formula and Chemical Identifiers
The structure of 3-ethyl-1-pentene is characterized by a five-carbon chain (pentene) with a

double bond at the first position (1-pentene) and an ethyl group attached to the third carbon.

IUPAC Name: 3-ethylpent-1-ene[2]

Molecular Formula: C₇H₁₄[2][3][4]

Canonical SMILES: CCC(CC)C=C[3][5]

InChIKey: YPVPQMCSLFDIKA-UHFFFAOYSA-N[3][5]
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CAS Number: 4038-04-4[2][3]

Chemical Structure:

Physicochemical Properties
The physical and chemical properties of 3-ethyl-1-pentene are summarized below. Data has

been aggregated from multiple sources to provide a comprehensive overview.

Property Value Source(s)

Molecular Weight 98.19 g/mol [2][3][4]

Exact Mass 98.109550447 Da [2][5][6]

Appearance Liquid

Boiling Point 85 - 85.4 °C at 760 mmHg [3][6][7][8]

Melting Point -127 °C to -127.48 °C [6][9][10]

Density 0.697 - 0.703 g/mL at 20 °C [3][6][7][8]

Refractive Index (n₂₀/D) 1.397 - 1.398 [6][9][10]

Vapor Pressure 77.8 mmHg at 25 °C [6]

Flash Point -20 °C [10]

XLogP3 3.3 [2][5][6]

Hydrogen Bond Donor Count 0 [6]

Hydrogen Bond Acceptor

Count
0 [6]

Rotatable Bond Count 3 [6]

Applications in Research and Drug Development
3-Ethyl-1-pentene is classified as an organic building block.[8][10] Its primary application is in

fundamental organic synthesis, likely as a starting material or intermediate for the creation of

more complex molecules. Searches of scientific and patent literature did not reveal any direct

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.chemicalbook.com/synthesis/3-ethyl-1-pentene.htm
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b6595685?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-ethyl-1-pentene.htm
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.chemicalbook.com/synthesis/3-ethyl-1-pentene.htm
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.homesciencetools.com/article/liquid-density-project/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-1-pentene
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.homesciencetools.com/article/liquid-density-project/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-1-pentene
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-1-pentene
https://www.chemicalbook.com/synthesis/3-ethyl-1-pentene.htm
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
https://www.benchchem.com/product/b6595685?utm_src=pdf-body
https://www.homesciencetools.com/article/liquid-density-project/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-1-pentene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological activity or established roles in signaling pathways. Furthermore, there is no

documented use of 3-ethyl-1-pentene as a key structural component in active pharmaceutical

ingredients. Its use in the drug development sector would be indirect, potentially as a reagent in

the early-stage synthesis of a different, more complex target molecule. It is sold for research

purposes only and is not intended for therapeutic or diagnostic use.[1]

Experimental Protocols
The following sections provide detailed methodologies for the synthesis and property

determination of 3-ethyl-1-pentene. These protocols are representative and based on

established organic chemistry techniques.

Synthesis via Wittig Reaction
The Wittig reaction is a reliable method for synthesizing alkenes from aldehydes or ketones. 3-
Ethyl-1-pentene can be synthesized by reacting 2-ethylbutyraldehyde with the ylide generated

from methyltriphenylphosphonium bromide.[2][11]

Reaction Scheme: Ph₃P⁺CH₃Br⁻ + Base → [Ph₃P=CH₂] + Aldehyde → 3-Ethyl-1-pentene +

Ph₃PO

Materials:

Methyltriphenylphosphonium bromide

Anhydrous tetrahydrofuran (THF)

n-Butyllithium (n-BuLi) solution in hexanes

2-Ethylbutyraldehyde

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Pentane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b6595685?utm_src=pdf-body
https://www.scbt.com/p/3-ethyl-1-pentene-4038-04-4
https://www.benchchem.com/product/b6595685?utm_src=pdf-body
https://www.benchchem.com/product/b6595685?utm_src=pdf-body
https://www.benchchem.com/product/b6595685?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/3-ethyl-1-pentene.htm
https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/20-4-the-wittig-reaction/
https://www.benchchem.com/product/b6595685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Ylide Generation:

In a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon),

suspend methyltriphenylphosphonium bromide (1.1 eq) in anhydrous THF.

Cool the suspension to 0 °C using an ice bath.

Slowly add n-butyllithium (1.05 eq) dropwise via syringe. A color change (typically to deep

yellow or orange) indicates the formation of the phosphonium ylide.

Stir the mixture at 0 °C for 1 hour to ensure complete ylide formation.[12]

Wittig Reaction:

In a separate flask, dissolve 2-ethylbutyraldehyde (1.0 eq) in a small amount of anhydrous

THF.

Add the aldehyde solution dropwise to the ylide suspension at 0 °C.

After the addition is complete, remove the ice bath and allow the reaction to warm to room

temperature.

Stir for 12-24 hours. Monitor the reaction's progress using Thin Layer Chromatography

(TLC) or Gas Chromatography (GC).

Work-up and Purification:

Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

Transfer the mixture to a separatory funnel and extract three times with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

Filter the solution to remove the drying agent.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/pdf/Technical_Support_Center_Wittig_Synthesis_of_3_Phenyl_1_pentene.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6595685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The major byproduct, triphenylphosphine oxide (TPPO), is a solid with low solubility in

nonpolar solvents. To remove it, concentrate the filtrate under reduced pressure, then

triturate the residue with cold pentane. The TPPO will precipitate and can be removed by

filtration.[12]

The resulting pentane solution contains the desired product. Carefully remove the pentane

via fractional distillation to isolate the pure 3-ethyl-1-pentene, which has a boiling point of

approximately 85 °C.

Boiling Point Determination by Simple Distillation
The boiling point is a key physical constant for characterizing a liquid. Simple distillation is

effective for purifying a volatile liquid from non-volatile impurities and simultaneously measuring

its boiling point.[3][7]

Materials:

Crude 3-ethyl-1-pentene (at least 5 mL)

Distillation flask (round-bottom)

Condenser

Receiving flask

Thermometer and adapter

Boiling chips or magnetic stir bar

Heating mantle

Procedure:

Apparatus Setup:

Assemble a simple distillation apparatus. Place 5-10 mL of 3-ethyl-1-pentene and a few

boiling chips into the distillation flask.
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Position the thermometer so that the top of the bulb is level with the bottom of the side arm

leading to the condenser.[13]

Connect the condenser to a cold water source, ensuring water flows in at the bottom and

out at the top.

Distillation:

Begin heating the flask gently.

As the liquid boils, vapors will rise and surround the thermometer bulb. The temperature

will rise and then stabilize as the vapor enters the condenser.

Record the temperature at which the liquid is actively distilling and condensing into the

receiving flask at a steady rate (e.g., one drop per second). This stable temperature is the

boiling point.[13][14]

Record the ambient barometric pressure, as boiling point is pressure-dependent.

Density Determination using a Pycnometer
A pycnometer (or specific gravity bottle) is a piece of glassware used to determine the density

of a liquid with high precision.[6]

Materials:

Pycnometer of a known volume (e.g., 10 mL)

Analytical balance (accurate to ±0.0001 g)

Pure 3-ethyl-1-pentene

Thermometer

Procedure:

Carefully clean and dry the pycnometer and its stopper. Weigh the empty pycnometer on the

analytical balance (m₁).
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Fill the pycnometer with distilled water of a known temperature. Insert the stopper, allowing

excess water to exit through the capillary. Dry the outside of the pycnometer and weigh it

again (m₂).

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with 3-ethyl-1-pentene at the same temperature. Insert the stopper,

wipe the exterior dry, and weigh it a final time (m₃).

Calculations:

Mass of water = m₂ - m₁

Volume of pycnometer = (Mass of water) / (Density of water at the measured temperature)

Mass of 3-ethyl-1-pentene = m₃ - m₁

Density of 3-ethyl-1-pentene = (Mass of 3-ethyl-1-pentene) / (Volume of pycnometer)

Visualized Experimental Workflow
The following diagram illustrates the logical workflow for the synthesis and purification of 3-
ethyl-1-pentene via the Wittig reaction.
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Ylide Generation

Wittig Reaction

Work-up & Purification

Suspend Ph₃P⁺CH₃Br⁻
in Anhydrous THF

Cool to 0 °C

Add n-BuLi Dropwise

Stir at 0 °C for 1 hr

Add 2-Ethylbutyraldehyde
in THF at 0 °C

Ylide Ready

Warm to Room Temp

Stir for 12-24 hrs

Quench with aq. NH₄Cl

Reaction Complete

Extract with Diethyl Ether

Dry with MgSO₄ & Filter

Concentrate Filtrate

Precipitate TPPO
with Cold Pentane

Filter to Remove TPPO

Fractional Distillation

Pure 3-Ethyl-1-pentene

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 3-ethyl-1-pentene.
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Safety and Handling
3-Ethyl-1-pentene is a highly flammable liquid and vapor. It may be fatal if swallowed and

enters airways due to aspiration hazard.[10]

Prevention: Keep away from heat, sparks, open flames, and hot surfaces. Ground and bond

container and receiving equipment. Use explosion-proof electrical, ventilating, and lighting

equipment. Wear protective gloves and eye protection.[10]

Response: If swallowed, immediately call a poison center or doctor. Do NOT induce

vomiting. If on skin or hair, take off immediately all contaminated clothing and rinse skin with

water.[10]

Storage: Store in a well-ventilated place. Keep cool and keep the container tightly closed.

Store locked up.[10]

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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